88-15-3

2-Acetylthiophene

In Stock

• CAS RN:
• 88-15-3

• Formula:
• C6H6OS

• InChI:
• InChI=1S/C6H6OS/c1-5(7)6-3-2-4-8-6/h2-4H,1H3

• InChIKey:
• WYJOVVXUZNRJQY-UHFFFAOYSA-N

• 2-Acetylthiophene, also known as 2-acetothienone or thiophene, 2-acetyl, belongs to the class of organic compounds known as aryl alkyl ketones. These are ketones have the generic structure RC(=O)R', where R = aryl group and R'=alkyl group. 2-Acetylthiophene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-acetylthiophene is primarily located in the cytoplasm. 2-Acetylthiophene exists in all eukaryotes, ranging from yeast to humans. 2-Acetylthiophene is a sulfury tasting compound that can be found in kohlrabi. This makes 2-acetylthiophene a potential biomarker for the consumption of this food product.

2-Hydroxy-3-methylpentanoic acid

In Stock

• CAS RN:
• 488-15-3

• Formula:
• C6H12O3

• InChI:
• InChI=1S/C6H12O3/c1-3-4(2)5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)

• InChIKey:
• RILPIWOPNGRASR-UHFFFAOYSA-N

• 2-hydroxy-3-methylpentanoic acid is a branched-chain fatty acid that is 3-methylpentanoic acid carrying a hydroxy substitutent at position 2. It is a branched-chain fatty acid, a short-chain fatty acid and a 2-hydroxy fatty acid. It is a conjugate acid of a 2-hydroxy-3-methylpentanoate.

1-[(3,4-Diethoxyphenyl)methyl]-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline

In Stock

• CAS RN:
• 21088-15-3

• Formula:
• C24H33NO4

• InChI:
• InChI=1S/C24H33NO4/c1-5-26-21-10-9-17(14-22(21)27-6-2)13-20-19-16-24(29-8-4)23(28-7-3)15-18(19)11-12-25-20/h9-10,14-16,20,25H,5-8,11-13H2,1-4H3

• InChIKey:
• VQAZFFDEYWLNPR-UHFFFAOYSA-N

• 1-[(3,4-Diethoxyphenyl)methyl]-6,7-diethoxy-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C24H33NO4 and its molecular weight is 399.5 g/mol. The purity is usually 95%.

2-Thiophenemethanol, 5-(3-pyridinyl)-

Usually In Stock

• CAS RN:
• 217188-15-3

• Formula:
• C10H9NOS

• InChI:
• InChI=1S/C10H9NOS/c12-7-9-3-4-10(13-9)8-2-1-5-11-6-8/h1-6,12H,7H2

• InChIKey:
• XBSQDYZSJJZBOS-UHFFFAOYSA-N

• 2-Thiophenemethanol, 5-(3-pyridinyl)- is a useful research compound. Its molecular formula is C10H9NOS and its molecular weight is 191.25 g/mol. The purity is usually 95%.

2-{(E)-[(2,4-dichlorophenyl)imino]methyl}-6-methoxyphenol

In Stock

• CAS RN:
• 199788-15-3

• Formula:
• C14H11Cl2NO2

• InChI:
• InChI=1S/C14H11Cl2NO2/c1-19-13-4-2-3-9(14(13)18)8-17-12-6-5-10(15)7-11(12)16/h2-8,18H,1H3

• InChIKey:
• GTBPXZWAMXJNPS-CAOOACKPSA-N

• 2-{(E)-[(2,4-dichlorophenyl)imino]methyl}-6-methoxyphenol is a useful research compound. Its molecular formula is C14H11Cl2NO2 and its molecular weight is 296.15. The purity is usually 95%.

N-[2-chloro-5-(trifluoromethyl)phenyl]-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propanamide

In Stock

• CAS RN:
• 301688-15-3

• Formula:
• C17H13ClF3N5OS

• InChI:
• InChI=1S/C17H13ClF3N5OS/c18-13-7-6-11(17(19,20)21)10-14(13)22-15(27)8-9-28-16-23-24-25-26(16)12-4-2-1-3-5-12/h1-7,10H,8-9H2,(H,22,27)

• InChIKey:
• FOVHBGSIQRQROA-UHFFFAOYSA-N

• N-[2-chloro-5-(trifluoromethyl)phenyl]-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propanamide is a useful research compound. Its molecular formula is C17H13ClF3N5OS and its molecular weight is 427.83. The purity is usually 95%.

N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide

In Stock

• CAS RN:
• 851988-15-3

• Formula:
• C17H17N3O4S

• InChI:
• InChI=1S/C17H17N3O4S/c1-22-12-8-9-13(23-2)16-15(12)18-17(25-16)20-19-14(21)10-24-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3,(H,18,20)(H,19,21)

• InChIKey:
• GXYTWULMRWXBRE-UHFFFAOYSA-N

• N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide is a useful research compound. Its molecular formula is C17H17N3O4S and its molecular weight is 359.4. The purity is usually 95%.

4-[(3-methylphenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane]

Usually In Stock

• CAS RN:
• 893788-15-3

• Formula:
• C21H24N2S

• InChI:
• InChI=1S/C21H24N2S/c1-16-8-7-9-17(14-16)15-24-20-18-10-3-4-11-19(18)22-21(23-20)12-5-2-6-13-21/h3-4,7-11,14,22H,2,5-6,12-13,15H2,1H3

• InChIKey:
• SKDBWKGLPLQMFG-UHFFFAOYSA-N

• 4-[(3-methylphenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane] is a useful research compound. Its molecular formula is C21H24N2S and its molecular weight is 336.5. The purity is usually 95%.

4'-Chloro-3-(4-chlorophenyl)-3'-fluoropropiophenone

In Stock

• CAS RN:
• 898788-15-3

• Formula:
• C15H11Cl2FO

• InChI:
• InChI=1S/C15H11Cl2FO/c16-12-5-1-10(2-6-12)3-8-15(19)11-4-7-13(17)14(18)9-11/h1-2,4-7,9H,3,8H2

• InChIKey:
• FSAUHPPOUPZHIV-UHFFFAOYSA-N

• 4'-Chloro-3-(4-chlorophenyl)-3'-fluoropropiophenone is a useful research compound. Its molecular formula is C15H11Cl2FO and its molecular weight is 297.1 g/mol. The purity is usually 95%.

2-Chloro-6-[4-(heptyloxy)phenyl]nicotinonitrile

• CAS RN:
• 107488-15-3

• Formula:
• C19H21ClN2O

• InChI:
• InChI=1S/C19H21ClN2O/c1-2-3-4-5-6-13-23-17-10-7-15(8-11-17)18-12-9-16(14-21)19(20)22-18/h7-12H,2-6,13H2,1H3

• InChIKey:
• ZQWYYVYONRBYEU-UHFFFAOYSA-N

• 2-Chloro-6-[4-(heptyloxy)phenyl]nicotinonitrile is a useful research compound. Its molecular formula is C19H21ClN2O and its molecular weight is 328.8g/mol. The purity is usually 95%.

4-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-5,7,8-trimethyl-2H-chromen-2-one

In Stock

• CAS RN:
• 877788-15-3

• Formula:
• C23H25ClN2O2

• InChI:
• InChI=1S/C23H25ClN2O2/c1-15-11-16(2)22-18(12-21(27)28-23(22)17(15)3)14-25-7-9-26(10-8-25)20-6-4-5-19(24)13-20/h4-6,11-13H,7-10,14H2,1-3H3

• InChIKey:
• ZMDWXMXHJMCDDO-UHFFFAOYSA-N

• 4-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-5,7,8-trimethyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C23H25ClN2O2 and its molecular weight is 396.9 g/mol. The purity is usually 95%.

Nicaraven

In Stock

• CAS RN:
• 160888-15-3

• Formula:
• C15H16N4O2

• InChI:
• InChI=1S/C15H16N4O2/c1-11(19-15(21)13-5-3-7-17-10-13)8-18-14(20)12-4-2-6-16-9-12/h2-7,9-11H,8H2,1H3,(H,18,20)(H,19,21)

• InChIKey:
• KTXBOOWDLPUROC-UHFFFAOYSA-N

• Nicaraven is a useful research compound. Its molecular formula is C15H16N4O2 and its molecular weight is 284.31 g/mol. The purity is usually 95%.

2-[(E)-Methoxyiminomethyl]cyclohexane-1,3-dione

In Stock

• CAS RN:
• 241488-15-3

• Formula:
• C8H11NO3

• InChI:
• InChI=1S/C8H11NO3/c1-12-9-5-6-7(10)3-2-4-8(6)11/h5-6H,2-4H2,1H3/b9-5+

• InChIKey:
• IVCRHSNQGPSVBX-WEVVVXLNSA-N

• 2-[(E)-Methoxyiminomethyl]cyclohexane-1,3-dione is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.

2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride

Usually In Stock

• CAS RN:
• 1289388-15-3

• Formula:
• C10H18ClN3S

• InChI:
• InChI=1S/C10H17N3S.ClH/c1-8-7-13(5-3-11-8)9(2)10-12-4-6-14-10;/h4,6,8-9,11H,3,5,7H2,1-2H3;1H

• InChIKey:
• YFFYRXAOUHIREY-UHFFFAOYSA-N

• 2-(1-(3-Methylpiperazin-1-yl)ethyl)thiazole hydrochloride is a useful research compound. Its molecular formula is C10H18ClN3S and its molecular weight is 247.79. The purity is usually 95%.

1-benzyl-3-(benzyloxy)-N-(2-methylphenyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014088-15-3

• Formula:
• C25H23N3O2

• InChI:
• InChI=1S/C25H23N3O2/c1-19-10-8-9-15-23(19)26-24(29)22-17-28(16-20-11-4-2-5-12-20)27-25(22)30-18-21-13-6-3-7-14-21/h2-15,17H,16,18H2,1H3,(H,26,29)

• InChIKey:
• QHAKLQNSKRJOCR-UHFFFAOYSA-N

• 1-benzyl-3-(benzyloxy)-N-(2-methylphenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C25H23N3O2 and its molecular weight is 397.5 g/mol. The purity is usually 95%.

(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl trifluoromethanesulfonate

In Stock

• CAS RN:
• 1823188-15-3

• Formula:
• C8H2ClF8NO3S

• InChI:
• InChI=1S/C8H2ClF8NO3S/c9-4-1-3(6(10,11)12)2-18-5(4)7(13,14)21-22(19,20)8(15,16)17/h1-2H

• InChIKey:
• ZDINZSKCUNBTKJ-UHFFFAOYSA-N

• (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)difluoromethyl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C8H2ClF8NO3S and its molecular weight is 379.61 g/mol. The purity is usually 95%.

Methyl 2,3-difluoro-5-nitrobenzoate

In Stock

• CAS RN:
• 1250688-15-3

• Formula:
• C8H5F2NO4

• InChI:
• InChI=1S/C8H5F2NO4/c1-15-8(12)5-2-4(11(13)14)3-6(9)7(5)10/h2-3H,1H3

• InChIKey:
• CHSQRPBCMNNOMR-UHFFFAOYSA-N

• Methyl 2,3-difluoro-5-nitrobenzoate is a useful research compound. Its molecular formula is C8H5F2NO4 and its molecular weight is 217.13. The purity is usually 95%.

3-Iodo-4-(trifluoromethoxy)benzonitrile

In Stock

• CAS RN:
• 1365988-15-3

• Formula:
• C8H3F3INO

• InChI:
• InChI=1S/C8H3F3INO/c9-8(10,11)14-7-2-1-5(4-13)3-6(7)12/h1-3H

• InChIKey:
• FOIYDIMNEOXGRC-UHFFFAOYSA-N

• 3-Iodo-4-(trifluoromethoxy)benzonitrile is a useful research compound. Its molecular formula is C8H3F3INO and its molecular weight is 313.018. The purity is usually 95%.

2-Cyclopropyl-1-[1-(2-fluorophenyl)sulfonylazetidin-3-yl]benzimidazole

Usually In Stock

• CAS RN:
• 2379988-15-3

• Formula:
• C19H18FN3O2S

• InChI:
• InChI=1S/C19H18FN3O2S/c20-15-5-1-4-8-18(15)26(24,25)22-11-14(12-22)23-17-7-3-2-6-16(17)21-19(23)13-9-10-13/h1-8,13-14H,9-12H2

• InChIKey:
• MYOAYWZLNFXHPH-UHFFFAOYSA-N

• 2-Cyclopropyl-1-[1-(2-fluorophenyl)sulfonylazetidin-3-yl]benzimidazole is a useful research compound. Its molecular formula is C19H18FN3O2S and its molecular weight is 371.43. The purity is usually 95%.